ABSTRACT The propagation velocity of a transverse ultrasonic wave is influenced by the temperature of the testing materials. In other words, it directly affects the accuracy of thickness measurement and flaw detection as well as the validity of the focal law during the high-temperature ultrasonic inspection. For the above reasons, an electromagnetic acoustic transducer (EMAT) was adopted in this study to measure the transverse ultrasonic velocities of several metallic specimens when heated to the temperatures of the order of 700°C. EMAT was particularly favored for use in this study owing to its non-contact and couplant-free characteristics. The reliability of the collected data and experimental stability were verified via the establishment of a high-temperature experimental system as well as analysis of the measurement error and uncertainty. By comparing ferromagnetic and non-ferromagnetic materials using this system, it can be found that the transverse ultrasonic velocity of ferromagnetic materials decreases in a nonlinear “step-like” manner with the temperature. Therefore, results obtained from this study indicates that the velocity–temperature relationship of different materials does not follow the same law. Besides, the curves tested in this study can serve as a ready references to facilitate nondestructive inspections of materials at high temperatures.

ABSTRACTIn the study, the three-dimensional (3D) morphology of defects in thin steel strips with a thickness of 0.8 mm was determined with the imaging method of magnetic field distortion (MFD). First, MFD imaging of through-wall defects and wall-thinning defects in the samples collected from inline products was performed in our laboratory. The actual profiles of the defects were measured with a digital microscope. Second, MFD imaging results were compared with the actual shapes of the defects in order to develop a proper 3D reconstruction method of complex defects. Finally, the analysis results demonstrated that the high reconstruction accuracy of opening contours of complex defects could be realized with the carefully selected threshold value of MFD-induced voltage amplitude. The good linear dependency of MFD-induced voltage amplitude on the depth of complex wall-thinning defects was confirmed. Therefore, MFD imaging method is a promising method for accurately reconstructing 3D shape of complex wall-thinning defects in thin steel strips.

ABSTRACTThe goal of this research is to correlate the piezomagnetic field with the stress and the stress concentration degree of ferromagnetic steels. Specimens of X80 steels were machined into smooth plates with circular holes in the center and tensile tests were carried out to detect the online piezomagnetic field on the surface of defective specimens. The relationship between the distribution of the stress and the distribution of the piezomagnetic field components was systematically investigated. Compared with the normal component and its gradient, the tangential component showed a better correlation with the distribution of the stress. A piezomagnetic parameter was defined to characterize the abnormal changes of the tangential component around the defect. Quantitative algorithms were established to evaluate the stress concentration degree on the basis of piezomagnetic parameters. This research will be a supplement of stress evaluation methods based on magnetic measurement technologies.

ABSTRACTA novel baseline-free damage identification method based on high frequency operational deflection shapes (ODSs) is presented for debonding detection in lattice sandwich structures (LSSs). Two numerical models with different unit cells are constructed to analyze the vibration characteristics of a structure with debonded defect in the high-frequency band. The mode shapes and ODSs are computed numerically to investigate the local defect vibration effects. The results show that there will be obvious local vibration at the damaged location at a certain and appropriate frequency band. A baseline-free damage index calculated from ODSs is originally proposed for damage imaging. For experimental validation, we suggested an intermittent periodic excitation signal for vibration actuating, which may excite multiple ODSs at different frequencies using one measurement that significantly improve the detection efficiency. The experimental results also indicated that the proposed damage identification method is effective to locate the debonding damage in LSSs. The conclusions derived from this study are expected to provide an efficient vibration measurement technique and a practical damage detection method for LSSs, as well as other plate-like structures.

ABSTRACTAn embedded smart piezoelectric sensor was fabricated, and the encapsulation material was prepared with cement, epoxy resin, curing agent, and improvement additives. Structural health monitoring (SHM) methods based on dynamic stress-sensing capability of piezoelectric sensor were presented. Mechanical Testing & Simulation (MTS) amplitude-scanning and frequency-scanning dynamic loadings were designed. Mechanical performance of encapsulation material, i.e., strength, Young modulus, and stress transmitting loss; the effects of different loading frequencies on output voltages; and stress sensitivities (V/MPa), were investigated. The electromechanical impedance and mechanical responses of embedded sensors with various loadings were studied in concrete. Theoretical formula indicates that output voltage is mainly related with external stress and area of Piezoelectric Lead Zirconate Titanate (PZT) ceramic. The optimized ratio of 4:2:0.5:1.6–4:2:0.5:2 is satisfactory and it can ensure optimal mechanical performance of encapsulation material. Stress sensitivities increase with the areas of PZT ceramic, and the effects of thickness on sensitivities are not obvious. The impedance response curve has left shifting tendency with the increase of dynamic cycles and loading values. The three-point bending destruction during concrete static loading can be in real-time reflected. The embedded sensors were suitable for dynamic mechanical monitoring in concrete. The excellent mechanical sensing performance exhibits great application potentials for SHM of concrete in civil engineering.

ABSTRACTThis article concerns magnetization methods for detecting arbitrary oriented defects by magnetic particle inspection. The authors propose a new method of magnetization with omnidirectional detection ability requiring only a single-channel DC or AC power supply. The detection of all defects by the new method can be achieved during a single testing (spraying) cycle.

ABSTRACTScanning acoustic microscopy (SAM) system (TSAM-400) was designed and developed for evaluating the quality of resistance spot welding (RSW) joints of 1.5 mm-thick SUS 316 stainless steel sheets under different welding parameters. Indentation and nugget information (diameter and shape) were used for evaluating the RSW quality. SAM A-scan signals were used to calculate the indentation. The nugget diameter was determined in the C-scan image. Internal information (nugget shape, splashes, and defects) was visualized in the B- and C-scan images. In addition, the spot weld area was treated to examine the surface topography effect. The nugget diameters of treated and untreated areas were measured and compared to conclude that the surface topography effect can be neglected in the quality evaluation by SAM system. By implementing TSAM-400, some specimens were successfully tested with a scanning area of 55 × 15 mm2, and a scanning time of 33.5 s corresponding to a B-scan frame rate of 4.5 Hz, and a resolution of 0.1 × 0.1 mm2. Finally, the good input parameters for welding two 1.5 mm-thick SUS 316 were determined by analyzing the results from TSAM-400.

ABSTRACTAiming at surface cracks of aeroengine turbine disk, a weak magnetic detection technology without excitation is proposed. Signal processing is performed using blind source separation (BSS). Support vector machine (SVM) is used to realize quantitative evaluation. Four nickel-base superalloy test blocks with defects are designed. The magnetic induction intensity of the test block is collected by a weak magnetic detection instrument. Then, the signal processing based on BSS is carried out. Finally, SVM is used to quantitatively analyze the weak magnetic signal before and after BSS. Results show that SVM estimation accuracy of defect length, width, and depth is 90%, 94%, and 71% after BSS, respectively. These findings are 14%, 8%, and 23% higher than the estimation accuracy prior to BSS.

ABSTRACTIn eddy current (EC) nondestructive testing, coil is usually wound on core or covered by shield to improve the sensitivity of defect detection and ability of anti-interference of the probe. However, when core or shield is used, the magnetic field will be redistributed, resulting in a change in the speed of EC attenuation in the depth direction. The purpose of this paper is to reveal the influence of core and shield on skin depth of EC. The results of the finite element analysis show that applying core or shield on coil results in smaller skin depth and the skin depth decreases as the core or shield approaches the test sample. In addition, when both core and shield are used, the reduction of skin depth is minimal if both core and shield are ferromagnetic. The simulation results are verified by experiment.

ABSTRACTNonlinear acoustic approach is assessed as a nondestructive tool for reconstructing stress-strain curves and quantifying the ultimate tensile strength for various orientations of composite materials. It is shown that a direct use of nonlinear acoustic data requires some adjustments to be applied in the quasi-static tensile conditions. The approach is validated by the calculations using the data for the two in-plane orientations of Carbon Fiber-Reinforced Plastic (CFRP) of totally different strengths. The higher strength arrangement manifests much lower nonlinearity, while the low strength orientation indicates the higher nonlinearity. The quantitative proof-of-concept test is based on the direct measurement of the acoustic nonlinearity for the out-of-plane orientation CFRP. Far higher nonlinearity measured correlates well with the lowest strength for this orientation being a reason of characteristic materials damage in the form of delaminations.